N-(4,5-dihydro-1,3-thiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2,6-difluorobenzamide
• InChI: InChI=1S/C10H8F2N2OS/c11-6-2-1-3-7(12)8(6)9(15)14-10-13-4-5-16-10/h1-3H,4-5H2,(H,13,14,15)
• InChI Key: WPGZVYNYSZXJKT-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)NC(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C10H8F2N2OS
• Molecular Weight: 242.25 g/mol

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-2,6-difluorobenzamide, also known as DTBZ, is a chemical compound that has been widely used in scientific research. It belongs to the class of thiazole derivatives and has been found to have potential applications in the field of neuroscience.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-2,6-difluorobenzamide has been extensively used in scientific research, particularly in the field of neuroscience. It has been found to be a useful tool for studying the function of pancreatic beta cells, which are responsible for insulin secretion. This compound binds to a specific protein called vesicular monoamine transporter 2 (VMAT2) that is present in these cells. By binding to VMAT2, this compound inhibits the uptake of monoamines, which leads to a decrease in insulin secretion. This compound has also been used to study the function of dopamine neurons in the brain, as VMAT2 is also present in these neurons.

Mechanism of Action

N-(4,5-dihydro-1,3-thiazol-2-yl)-2,6-difluorobenzamide binds to VMAT2 with high affinity and specificity. VMAT2 is responsible for the uptake of monoamines, such as dopamine, serotonin, and norepinephrine, into vesicles in the cytoplasm. By inhibiting the uptake of monoamines, this compound reduces the amount of neurotransmitters available for release, which leads to a decrease in their activity. This mechanism of action has been found to be useful in studying the function of pancreatic beta cells and dopamine neurons.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In pancreatic beta cells, this compound inhibits the uptake of monoamines, which leads to a decrease in insulin secretion. In dopamine neurons, this compound reduces the amount of dopamine available for release, which leads to a decrease in dopamine activity. This compound has also been found to have an effect on the uptake of serotonin and norepinephrine, although the exact mechanism of action is not well-understood.

Advantages and Limitations for Lab Experiments

N-(4,5-dihydro-1,3-thiazol-2-yl)-2,6-difluorobenzamide has several advantages for lab experiments. It has a high affinity and specificity for VMAT2, which makes it a useful tool for studying the function of pancreatic beta cells and dopamine neurons. It is also relatively easy to synthesize and has been well-established in the literature. However, there are also limitations to using this compound in lab experiments. It can be toxic to cells at high concentrations, which can lead to cell death. It also has a short half-life in vivo, which limits its use in animal studies.

Future Directions

There are several future directions for the use of N-(4,5-dihydro-1,3-thiazol-2-yl)-2,6-difluorobenzamide in scientific research. One potential application is in the study of drug addiction and withdrawal. This compound has been found to reduce the activity of dopamine neurons, which are involved in the reward pathway in the brain. By studying the effects of this compound on drug addiction and withdrawal, researchers may be able to develop new treatments for addiction. Another potential application is in the study of neurodegenerative diseases, such as Parkinson's disease. This compound has been found to bind to VMAT2 in dopamine neurons, which are affected in Parkinson's disease. By studying the effects of this compound on Parkinson's disease, researchers may be able to develop new treatments for this debilitating condition.
In conclusion, this compound, or this compound, is a chemical compound that has been widely used in scientific research. It has potential applications in the field of neuroscience, particularly in the study of pancreatic beta cells and dopamine neurons. This compound has a high affinity and specificity for VMAT2, which makes it a useful tool for studying the function of these cells. However, there are also limitations to using this compound in lab experiments, such as its toxicity at high concentrations and short half-life in vivo. Nonetheless, there are several future directions for the use of this compound in scientific research, including the study of drug addiction and withdrawal and neurodegenerative diseases.